Cas no 1701500-63-1 (1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl)-
• CAS No: 1701500-63-1
• MF: C₉H₅BrFN₃O₂
• MW: 286.057304143906
• CID: 5275792
• Update Time: 2025-07-19

1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl)-

• Inchi： 1S/C9H5BrFN3O2/c10-6-2-1-5(11)3-7(6)14-8(9(15)16)4-12-13-14/h1-4H,(H,15,16)
• InChI Key： HUJOBGMPDJWUHM-UHFFFAOYSA-N
• SMILES： N1(C2=CC(F)=CC=C2Br)C(C(O)=O)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl)-

Introduction to 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl) (CAS No. 1701500-63-1)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl) (CAS No. 1701500-63-1) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound, characterized by its triazole core and substituted aromatic ring, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The structural features of this molecule, particularly the presence of a bromo and fluoro substituent on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further exploration.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, emphasizing their role as bioactive molecules with diverse pharmacological effects. The 1H-1,2,3-Triazole-5-carboxylic acid moiety is known for its ability to interact with biological targets in a manner that can modulate cellular processes. When combined with the 1-(2-bromo-5-fluorophenyl) group, the compound exhibits enhanced binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of anti-inflammatory and anticancer agents. The bromo and fluoro substituents on the phenyl ring not only enhance the molecule's metabolic stability but also improve its solubility in biological systems. These properties are particularly advantageous when designing drugs that require efficient absorption and distribution within the body.

In recent years, researchers have been exploring the use of triazole-based compounds in targeted therapy. The 1H-1,2,3-Triazole-5-carboxylic acid scaffold has shown promise in inhibiting enzymes involved in cancer cell proliferation and inflammation. For instance, studies have demonstrated that derivatives of this compound can selectively inhibit cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the 1-(2-bromo-5-fluorophenyl) moiety has been found to enhance the binding affinity of these compounds to their biological targets, leading to more potent and selective pharmacological effects.

The synthesis of 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl) involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the bromo and fluoro substituents requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in the synthesis of this compound.

Another area where this compound has shown significant promise is in the development of antimicrobial agents. The triazole ring is known for its ability to disrupt bacterial cell wall synthesis and inhibit viral replication. By incorporating the 1-(2-bromo-5-fluorophenyl) group, researchers have been able to enhance the antimicrobial activity of these compounds while minimizing toxicity to host cells. This has opened up new avenues for treating resistant bacterial infections and viral diseases.

The chemical properties of 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl) also make it a valuable tool in computational chemistry and molecular modeling studies. These studies help researchers understand how different substituents affect the molecule's interactions with biological targets. By using advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations, scientists can predict the pharmacological properties of this compound before it is synthesized in the lab.

In conclusion, 1H-1,2,3-Triazole-5-carboxylic acid, 1-(2-bromo-5-fluorophenyl) represents a promising candidate for further research in medicinal chemistry. Its unique structural features and potential applications in drug development make it a valuable asset for researchers working on anti-inflammatory, anticancer, antimicrobial agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in advancing therapeutic strategies for a wide range of diseases.